Bis(1,1,1,5,5,5-hexafluoropentane-2,4-dionato-O,O')copper

• IUPAC Name: copper;(Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate
• InChI: InChI=1S/2C5H2F6O2.Cu/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;/h2*1,12H;/q;;+2/p-2/b2*2-1-
• InChI Key: HZXGNBMOOYOYIS-PAMPIZDHSA-L
• Canonical SMILES: C(=C(C(F)(F)F)[O-])C(=O)C(F)(F)F.C(=C(C(F)(F)F)[O-])C(=O)C(F)(F)F.[Cu+2]
• Isomeric SMILES: C(=C(\[O-])/C(F)(F)F)\C(=O)C(F)(F)F.C(=C(\[O-])/C(F)(F)F)\C(=O)C(F)(F)F.[Cu+2]
• Molecular Formula: C10H2CuF12O4
• Molecular Weight: 477.65 g/mol
• CAS RN: 14781-45-4, 155640-85-0

Description

Bis(1,1,1,5,5,5-hexafluoropentane-2,4-dionato-O,O')copper is a useful research compound. Its molecular formula is C10H2CuF12O4 and its molecular weight is 477.65 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Cocrystals of Isomers : A study found that the title compound forms a co-crystal of cis and trans isomers, both exhibiting typical Jahn–Teller distortion in their coordination geometry. This insight is crucial for understanding the structural dynamics of such compounds (Fernandes et al., 2010).

• Magnetic Interactions : Bis(1,1,1,5,5,5-hexafluoropentane-2,4-dionato)bispyrimidinecopper(II) and related complexes have shown ferromagnetic interactions at extremely low temperatures. This is significant for materials science, particularly in the study of magnetic properties (Yasui et al., 2001).

• Volatility and Solubility : Research indicates that tin(II)β-diketonato-derivatives, including bis(1,1,1,5,5,5-hexafluoropentane-2,4-dionato)tin(II), exhibit high volatility and solubility in both polar and non-polar organic solvents. Their perfluorinated derivatives are Lewis acids and form complexes with other compounds, which is relevant for chemical synthesis and industrial applications (Ewings et al., 1975).

• Metalation Kinetics in Supercritical CO2 : The kinetics of copper(II) ion incorporation into porphyrins using Bis(1,1,1,5,5,5-hexafluoropentane-2,4-dionato)copper(II) in supercritical carbon dioxide have been studied. This is crucial for understanding reaction dynamics in non-conventional media, relevant for green chemistry (Inada et al., 2003).

• Stereochemistry in Platinum Complexes : The dynamic stereochemistry of allylic ligands in a μ-allylic complex of platinum(II) featuring Bis(1,1,1,5,5,5-hexafluoropentane-2,4-dionato) has been explored. This is important for understanding the behavior of such complexes in various chemical environments (Hughes & Powell, 1973).

• Adduct Formation and EPR Studies : Over 80 adducts of Bis(1,1,1-trifluoro-4-phenylbuta-2,4-dionato)copper(II) and its derivatives have been synthesized and characterized, with a focus on their EPR spectra. This contributes to the understanding of molecular interactions and stability in copper complexes (Kwiatkowski & Dettlaff-weglikowska, 1987).